Cas no 2411264-73-6 (N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide)

• Product Name: N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide
• CAS No: 2411264-73-6
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5862727
• PubChem ID: 145909742
• Update Time: 2025-10-23

N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26577105
• Z3337540203
• 2411264-73-6
• N-[3-Fluoro-2-(2-methylpropoxy)phenyl]prop-2-enamide
• N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide

• Inchi： 1S/C13H16FNO2/c1-4-12(16)15-11-7-5-6-10(14)13(11)17-8-9(2)3/h4-7,9H,1,8H2,2-3H3,(H,15,16)
• InChI Key： FSACZPKORHENFO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OCC(C)C)NC(C=C)=O

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide

Research Brief on N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide (CAS: 2411264-73-6)

N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide (CAS: 2411264-73-6) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated phenylprop-2-enamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide involves a multi-step process, including the introduction of the fluoro and isobutoxy substituents onto the phenyl ring, followed by the formation of the acrylamide moiety. The compound's structural features, such as the fluorine atom and the isobutoxy group, are believed to enhance its binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry optimization. Recent publications have detailed improved synthetic routes that yield higher purity and scalability, which are critical for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide exhibits potent activity against specific biological targets. For instance, it has been shown to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to modulate protein-protein interactions has been investigated in the context of cancer therapy, where it disrupts oncogenic signaling networks. These findings are supported by robust biochemical assays and cell-based models, highlighting the compound's mechanistic versatility.

Recent advancements in structural biology have provided insights into the binding mode of N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide with its target proteins. X-ray crystallography and molecular docking studies reveal that the compound occupies a critical binding pocket, forming hydrogen bonds and hydrophobic interactions with key residues. These structural insights are instrumental in guiding further structure-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity.

Despite its promising profile, challenges remain in the development of N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide as a therapeutic agent. Issues such as bioavailability, off-target effects, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. However, the compound's unique chemical structure and biological activity make it a compelling subject for ongoing research, with potential applications spanning multiple therapeutic areas.

In conclusion, N-3-fluoro-2-(2-methylpropoxy)phenylprop-2-enamide (CAS: 2411264-73-6) represents a significant advancement in the field of medicinal chemistry. Its synthetic accessibility, biological potency, and structural versatility underscore its potential as a lead compound for drug discovery. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical development to fully realize its therapeutic potential.